Cas no 2137069-62-4 (1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine)

1-{[(2S,4S)-4-Methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine is a chiral piperazine derivative featuring a stereochemically defined (2S,4S)-4-methoxypyrrolidin-2-ylmethyl substituent. This compound exhibits potential as a versatile intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The presence of both methoxy and methylpiperazine moieties enhances its solubility and bioavailability profile, while the rigid pyrrolidine scaffold contributes to stereoselective interactions with biological targets. Its well-defined stereochemistry at the 2- and 4-positions of the pyrrolidine ring makes it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound's stability under physiological conditions and its ability to serve as a precursor for further functionalization render it particularly useful for drug discovery applications.
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine structure
2137069-62-4 structure
Product Name:1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
CAS No:2137069-62-4
MF:C11H23N3O
MW:213.31982254982
CID:6176354
PubChem ID:93629668
Update Time:2025-07-02

1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 2137069-62-4
    • EN300-712828
    • 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
    • Inchi: 1S/C11H23N3O/c1-13-3-5-14(6-4-13)9-10-7-11(15-2)8-12-10/h10-12H,3-9H2,1-2H3/t10-,11-/m0/s1
    • InChI Key: ACYIMIKEUSLKQW-QWRGUYRKSA-N
    • SMILES: O(C)[C@@H]1CN[C@H](CN2CCN(C)CC2)C1

Computed Properties

  • Exact Mass: 213.184112366g/mol
  • Monoisotopic Mass: 213.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 27.7Ų

1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-712828-0.05g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
0.05g
$660.0 2023-05-30
Enamine
EN300-712828-0.1g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
0.1g
$691.0 2023-05-30
Enamine
EN300-712828-0.25g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
0.25g
$723.0 2023-05-30
Enamine
EN300-712828-0.5g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
0.5g
$754.0 2023-05-30
Enamine
EN300-712828-1.0g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
1g
$785.0 2023-05-30
Enamine
EN300-712828-2.5g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
2.5g
$1539.0 2023-05-30
Enamine
EN300-712828-5.0g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
5g
$2277.0 2023-05-30
Enamine
EN300-712828-10.0g
1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-4-methylpiperazine
2137069-62-4
10g
$3376.0 2023-05-30
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.